Cas no 2137994-69-3 (ethyl 5-cyclopropyl(methoxy)methyl-1,2,4-oxadiazole-3-carboxylate)

• Product Name: ethyl 5-cyclopropyl(methoxy)methyl-1,2,4-oxadiazole-3-carboxylate
• CAS No: 2137994-69-3
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 6135319
• PubChem ID: 165475078
• Update Time: 2025-06-15

ethyl 5-cyclopropyl(methoxy)methyl-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-cyclopropyl(methoxy)methyl-1,2,4-oxadiazole-3-carboxylate
• 2137994-69-3
• ethyl 5-[cyclopropyl(methoxy)methyl]-1,2,4-oxadiazole-3-carboxylate
• EN300-1120311

• Inchi： 1S/C10H14N2O4/c1-3-15-10(13)8-11-9(16-12-8)7(14-2)6-4-5-6/h6-7H,3-5H2,1-2H3
• InChI Key： WCLHYOFCRZZXBI-UHFFFAOYSA-N
• SMILES： O(C)C(C1=NC(C(=O)OCC)=NO1)C1CC1

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.4Ų

Additional information on ethyl 5-cyclopropyl(methoxy)methyl-1,2,4-oxadiazole-3-carboxylate

Comprehensive Overview of Ethyl 5-Cyclopropyl(methoxy)methyl-1,2,4-Oxadiazole-3-Carboxylate (CAS No. 2137994-69-3)

Ethyl 5-cyclopropyl(methoxy)methyl-1,2,4-oxadiazole-3-carboxylate (CAS No. 2137994-69-3) is a specialized organic compound belonging to the 1,2,4-oxadiazole family. This heterocyclic scaffold has garnered significant attention in pharmaceutical and agrochemical research due to its versatile biological activities. The compound features a cyclopropyl moiety and a methoxy group, which contribute to its unique physicochemical properties. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

In recent years, the demand for 1,2,4-oxadiazole derivatives has surged, driven by their applications in medicinal chemistry. The ethyl ester functional group in this compound enhances its solubility, making it suitable for formulation studies. A growing trend in scientific literature highlights its role in addressing drug resistance, a critical challenge in modern therapeutics. For instance, its structural analogs have shown promise against multidrug-resistant pathogens, aligning with global health priorities.

The synthesis of ethyl 5-cyclopropyl(methoxy)methyl-1,2,4-oxadiazole-3-carboxylate typically involves cyclization reactions under controlled conditions. Advanced techniques like microwave-assisted synthesis and green chemistry approaches are being adopted to improve yield and sustainability. These innovations resonate with the industry's shift toward eco-friendly processes, a topic frequently searched by professionals in organic synthesis forums.

From a commercial perspective, suppliers of CAS 2137994-69-3 emphasize its high purity (>98%) and stability under standard storage conditions. Analytical methods such as HPLC and NMR are routinely employed for quality control. The compound's logP value and hydrogen bonding capacity are often discussed in pharmacokinetic studies, reflecting its potential for optimizing bioavailability in drug candidates.

Beyond pharmaceuticals, this oxadiazole derivative is investigated for its utility in material science. Its rigid structure and electronic properties make it a candidate for designing organic semiconductors and fluorescent probes. Such interdisciplinary applications are frequently queried in academic search engines, underscoring the compound's broad relevance.

In summary, ethyl 5-cyclopropyl(methoxy)methyl-1,2,4-oxadiazole-3-carboxylate represents a multifaceted compound with expanding applications. Its integration into high-throughput screening libraries and structure-activity relationship studies positions it as a valuable asset for researchers tackling contemporary challenges in chemistry and biology.